Maduramycin (ammonium)

• Molecular Formula: C47H83NO17
• Molecular Weight: 934.2 g/mol
• InChI: InChI=1S/C47H80O17.H3N/c1-23-18-24(2)45(9,51)61-36(23)31-19-32(58-35-20-30(53-10)40(55-12)28(6)57-35)42(59-31)44(8)15-14-33(60-44)43(7)16-17-46(64-43)21-29(48)25(3)37(62-46)26(4)38-41(56-13)39(54-11)27(5)47(52,63-38)22-34(49)50;/h23-33,35-42,48,51-52H,14-22H2,1-13H3,(H,49,50);1H3/t23?,24?,25?,26?,27?,28?,29?,30?,31?,32?,33?,35?,36?,37?,38?,39?,40?,41?,42?,43-,44-,45-,46+,47+;/m0./s1
• InChIKey: WQGJEAMPBSZCIF-JNRCZIGVSA-N

Maduramicin Ammonium for Procurement: Ionophore Class Baseline and Coccidiostat Identification

Maduramicin ammonium (CAS 84878-61-5, also designated antibiotic X-14868A, CL 259,971, or Prinicin) is a monovalent cation-selective polyether ionophore antibiotic produced by fermentation of Actinomadura yumaense (formerly Nocardia sp. X-14868) [1]. It is authorized as a coccidiostat feed additive exclusively for broiler chickens and turkeys, with an effective dietary inclusion range of 5–6 mg maduramicin/kg complete feed [2]. Within the polyether ionophore class, maduramicin ammonium is distinguished by requiring approximately 12- to 25-fold lower in-feed concentrations than competing ionophores to achieve equivalent or superior anticoccidial efficacy. The ammonium salt form is the commercially predominant presentation, selected for its improved handling and formulation characteristics relative to the free acid [3].

Class Polyether ionophore antibiotic — monovalent cation‑selective

Primary Research Fit Coccidiostat feed additive studies in poultry; Eimeria challenge models

Presentation Ammonium salt — reported improved handling and formulation characteristics

• [1] Liu CM, Hermann TE, Downey A, Prosser BL, Schildknecht E, Palleroni NJ, Westley JW, Miller PA. Novel polyether antibiotics X-14868A, B, C, and D produced by a Nocardia. Discovery, fermentation, biological as well as ionophore properties and taxonomy of the producing culture. J Antibiot (Tokyo). 1983 Apr;36(4):343-50. doi: 10.7164/antibiotics.36.343. PMID: 6853364. View Source
• [2] EFSA Panel on Additives and Products or Substances used in Animal Feed (FEEDAP). Scientific Opinion on safety and efficacy of Cygro® 10G (maduramicin ammonium α) for chickens for fattening. EFSA Journal. 2011;9(1):1952. doi: 10.2903/j.efsa.2011.1952. View Source
• [3] US Patent 4,816,480. Method for the preparation of feed premix compositions of maduramicin. Hoffmann-La Roche Inc. Issued March 28, 1989. View Source

Why Maduramicin Ammonium Cannot Be Replaced by Generic Ionophore Substitution in Poultry Coccidiosis Programs

Ionophore anticoccidials within the polyether class cannot be interchanged by simple dose adjustment because they diverge profoundly across four critical selection dimensions: effective dietary concentration, cation selectivity mechanism, cross-resistance susceptibility, and relative toxicity ranking. Maduramicin ammonium operates at 5 ppm dietary inclusion, whereas monensin requires 100–121 ppm, salinomycin 60–66 ppm, narasin 70 ppm, and lasalocid 90–125 ppm to achieve comparable anticoccidial control [1]. This 12- to 25-fold potency differential means that replacing maduramicin with another ionophore at equivalent gram-per-ton inclusion would yield subtherapeutic exposure and coccidiosis breakthrough. Conversely, maduramicin cannot be freely substituted into a monensin- or salinomycin-based program without recalibrating the entire feed-mixing infrastructure, because maduramicin ranks as the most toxic of all ionophores—with growth inhibition reported at feed concentrations exceeding only 6 mg/kg—and possesses the narrowest safety margin in the class [2]. Furthermore, cross-resistance patterns among ionophores are asymmetric: field isolates exhibiting reduced monensin susceptibility may retain sensitivity to maduramicin, but the reverse is not guaranteed, making blind substitution a direct risk to flock performance [3].

Risk Dimension

Maduramicin Ammonium

Other Ionophores

Dietary inclusion concentration

Reported effective at 5 ppm in feed

Monensin ~100–121 ppm; salinomycin ~60–66 ppm; narasin ~70 ppm; lasalocid ~90–125 ppm — direct gram‑for‑gram substitution may result in subtherapeutic exposure

Cation selectivity

Monovalent cation‑selective (K⁺, Na⁺)

Lasalocid is divalent‑capable (Ca²⁺, Mg²⁺); monensin, salinomycin, narasin are monovalent but differ in ion‑binding affinity profiles

Cross‑resistance profile

May retain activity against monensin‑ or narasin‑tolerant Eimeria isolates

Field isolates with reduced monensin susceptibility may not respond to maduramicin reversal; asymmetric cross‑resistance risk requires isolate‑specific monitoring

• [1] Folz SD, Lee BL, Nowakowski LH, Conder GA. Anticoccidial evaluation of halofuginone, lasalocid, maduramicin, monensin and salinomycin. Vet Parasitol. 1988 Apr;28(1-2):1-9. doi: 10.1016/0304-4017(88)90013-1. PMID: 3388726. View Source
• [2] Oehme FW, Pickrell JA. An analysis of the chronic oral toxicity of polyether ionophore antibiotics in animals. Vet Hum Toxicol. 1999 Aug;41(4):251-7. PMID: 10434384. View Source
• [3] McDougald LR, Da Silva JM, Solis J, Braga M. Efficacy of maduramicin against ionophore-tolerant field isolates of coccidia in broilers. Avian Dis. 1987 Apr-Jun;31(2):302-8. PMID: 3619823. View Source

Maduramicin Ammonium Quantitative Differentiation Evidence Versus Ionophore Comparators

Dietary Inclusion Rate Advantage: Maduramicin Ammonium 5 ppm vs. Monensin 100–121 ppm, Salinomycin 60–66 ppm, Narasin 70 ppm, Lasalocid 90–125 ppm

In a controlled battery trial directly comparing five anticoccidials at their recommended commercial doses, maduramicin ammonium achieved statistically significant anticoccidial efficacy against mixed Eimeria species infections at only 5 ppm dietary inclusion, whereas monensin required 120 ppm, salinomycin 66 ppm, lasalocid 125 ppm, and halofuginone 3 ppm [1]. In the mixed-species infection model, birds receiving maduramicin at 5 ppm exhibited significantly higher weight gains than those medicated with monensin at 120 ppm (P < 0.05) [1]. A separate head-to-head battery study with 240 broiler chicks (Hubbard strain, challenged with 70,000 sporulated oocysts of E. tenella 90% and E. necatrix 10%) confirmed that maduramicin ammonium at 5 ppm outperformed monensin sodium at 100 ppm and salinomycin sodium at 60 ppm across all measured performance parameters [2]. The use-level ratio of approximately 1:12 to 1:25 (maduramicin:other ionophores) represents a quantifiable procurement differentiator affecting feed-mill logistics, carryover risk, and cost-per-ton of finished feed.

Inclusion Rate Advantage

Head-to-head

5 ppm maduramicin
vs. 100–125 ppm comparators

Supports low‑dose feed‑additive selection for coccidiosis research models

Controlled battery trials; mixed Eimeria spp. infection

Evidence Dimension	Effective dietary inclusion rate for anticoccidial control in broiler chickens (ppm in complete feed)
Target Compound Data	Maduramicin ammonium: 5 ppm (Folz 1988); 5 ppm (Jang & Cho 1985)
Comparator Or Baseline	Monensin: 120 ppm (Folz 1988) / 100 ppm (Jang & Cho 1985); Salinomycin: 66 ppm (Folz 1988) / 60 ppm (Jang & Cho 1985); Lasalocid: 125 ppm (Folz 1988); Narasin: 70 ppm (commercial standard); Halofuginone: 3 ppm (Folz 1988)
Quantified Difference	12-fold lower than monensin, 12–13.2-fold lower than salinomycin, 14-fold lower than narasin, 25-fold lower than lasalocid; halofuginone is lower at 3 ppm but is a synthetic (non-ionophore) compound with a different resistance management profile
Conditions	Controlled battery trials; broiler chickens experimentally infected with single and mixed Eimeria species (E. tenella, E. maxima, E. necatrix, E. brunetti, E. acervulina); feed medication throughout trial period

Why This Matters

A 12- to 25-fold lower inclusion rate reduces the mass of active pharmaceutical ingredient handled per ton of feed, directly lowering procurement volume requirements, feed-mill cross-contamination risk, and environmental excretion burden relative to other ionophore options.

• [1] Folz SD, Lee BL, Nowakowski LH, Conder GA. Anticoccidial evaluation of halofuginone, lasalocid, maduramicin, monensin and salinomycin. Vet Parasitol. 1988 Apr;28(1-2):1-9. doi: 10.1016/0304-4017(88)90013-1. PMID: 3388726. View Source
• [2] Jang DH, Cho YW, Yoon HJ, Kang SW. Studies on the Anticoccidial Efficacy of an Unique Polyether Ionophorous Antibiotic, Maduramicin Ammonium in Comparison with Salinomycin Sodium and Monensin Sodium for Broiler Chicks. Korean J Vet Res. 1985;25(2):177-186. View Source

Efficacy Against Ionophore-Tolerant Eimeria Field Isolates: Maduramicin Ammonium vs. Monensin and Narasin in Reduced-Sensitivity Populations

In five battery trials using Eimeria field isolates recently recovered from commercial broiler farms with several years of continuous ionophore use, maduramicin ammonium was evaluated at 2.5–8 ppm in feed against isolates that exhibited partial resistance to monensin (100–121 ppm produced only modest lesion score reductions and incomplete protection against weight loss and mortality) [1]. Maduramicin provided significant infection control at 4 ppm and optimal efficacy at 5–7 ppm. Crucially, maduramicin was more effective than monensin or narasin in reducing intestinal lesions and mortality and in protecting weight gain performance in these ionophore-experienced populations, while being approximately equivalent to salinomycin in overall efficacy [1]. This differential efficacy against ionophore-tolerant isolates constitutes a specific selection criterion: when field history indicates declining monensin or narasin performance, maduramicin at 5–7 ppm remains effective without requiring a switch to synthetic (chemical) anticoccidials.

Field Isolate Efficacy

Head-to-head

Maduramicin 5–7 ppm > monensin/narasin
for lesion reduction & performance

May support ionophore rotation programs when monensin/narasin performance declines

Five battery trials; field isolates from continuous ionophore‑use farms

Evidence Dimension	Efficacy against ionophore-tolerant field isolates: lesion score reduction, mortality protection, weight gain preservation
Target Compound Data	Maduramicin ammonium 5–7 ppm: significant control at 4 ppm, optimal at 5–7 ppm; well tolerated within this dose range
Comparator Or Baseline	Monensin 100–121 ppm: only modest lesion score reductions, incomplete protection against weight loss and mortality against tolerant isolates; Narasin: less effective than maduramicin against same tolerant isolates; Salinomycin: approximately equivalent to maduramicin
Quantified Difference	Maduramicin > monensin and maduramicin > narasin for lesion reduction, mortality protection, and performance preservation in ionophore-tolerant populations; maduramicin ≈ salinomycin. Infection pressure varied from mild to severe with unmedicated control mortality ranging 0–59% across five trials.
Conditions	Five battery trials; broilers experimentally infected with Eimeria field isolates from commercial broiler farms with multi-year ionophore use history; maduramicin ammonium administered in feed at 2.5–8 ppm

Why This Matters

This evidence enables procurement decisions when previous ionophore programs show declining efficacy—maduramicin retains activity against isolates with reduced monensin/narasin sensitivity, potentially extending the useful life of ionophore-based control programs before a mandatory rotation to synthetic anticoccidials.

• [1] McDougald LR, Da Silva JM, Solis J, Braga M. Efficacy of maduramicin against ionophore-tolerant field isolates of coccidia in broilers. Avian Dis. 1987 Apr-Jun;31(2):302-8. PMID: 3619823. View Source

Relative Chronic Oral Toxicity Ranking Across Polyether Ionophores: Maduramicin Ammonium Requires the Most Stringent Handling and Dosing Precision

A comprehensive cross-species analysis of chronic oral toxicity data for polyether ionophore antibiotics established a relative toxicity ranking based on no-observable-effect levels (NOEL) within and across species [1]. The ranking from lowest to highest toxicity was: salinomycin < lasalocid ≤ narasin ≤ monensin (but lasalocid < monensin) < maduramicin. Maduramicin was determined to be the most toxic of all ionophores evaluated [1]. An additional finding specific to maduramicin is that nearly all drug fed to poultry persists in litter/manure, rendering the litter toxic if fed to cattle as a nitrogen source—an environmental fate concern not documented to the same extent for other ionophores [1]. The EFSA assessment of Cygro® 10G confirmed that the highest proposed dose (6 mg/kg) appeared near the intolerance level and that a true margin of safety could not be reliably derived from available tolerance studies [2]. This toxicity profile is not a disadvantage per se when maduramicin is used strictly within its labeled dose range (5–6 ppm) and species restriction (chickens for fattening only; contra-indicated in laying hens, turkeys beyond approved use, and all other species), but it constitutes a critical procurement and operational differentiator: maduramicin demands more rigorous feed-mixing homogeneity verification, dedicated manufacturing line protocols, and stricter exclusion from multi-species feed operations than any other ionophore.

Toxicity Ranking

Cross‑study comparable

Ranked most toxic among ionophores
salinomycin

Requires stringent feed‑mixing homogeneity and species‑restricted usage

NOEL‑based chronic oral toxicity synthesis; EFSA confirms narrow safety margin at 6 mg/kg

Antimalarial Potency

Head-to-head

Asexual EC50 = 1.3 nM
Gametocyte EC50 = 14.8 nM
>750× selectivity vs. HepG2

Reported highest anti‑Plasmodium potency within ionophore class; supports transmission‑blocking probe studies

In vitro; rapid clearance

Cation Selectivity

Class‑level inference

Monovalent‑selective (K⁺, Rb⁺, Na⁺, Li⁺, Cs⁺)
vs. lasalocid divalent‑capable (Ca²⁺, Mg²⁺)

Supports mechanistic rationale for alternating monovalent/divalent ionophores in resistance management studies

Structural confirmation via FAB‑MS; field resistance data remain limited

Evidence Dimension	Relative chronic oral toxicity across ionophore class (NOEL-based ranking)
Target Compound Data	Maduramicin: highest toxicity (ranked most toxic of all ionophores). Near-complete persistence in poultry litter with secondary toxicity risk to cattle.
Comparator Or Baseline	Salinomycin: least toxic; Lasalocid: 5- to 10-fold less toxic to horses than monensin, second-least toxic overall; Narasin: intermediate; Monensin: intermediate. Full ranking: salinomycin < lasalocid ≤ narasin ≤ monensin < maduramicin.
Quantified Difference	Maduramicin is the most toxic ionophore in the class; the quantitative rank-order is established but precise numerical comparative toxicity ratios are confounded by species-specific and study-design variability acknowledged in the source analysis.
Conditions	Cross-species chronic oral toxicity data synthesis; NOEL comparisons within and across species (cattle, horses, poultry, rabbits, swine); compiled from published toxicology studies through 1999.

Why This Matters

Procurement of maduramicin ammonium inherently requires more stringent operational controls—including dedicated feed-mixing lines, residue carryover prevention protocols, litter disposal management plans, and species-restricted usage enforcement—compared to any other ionophore, directly affecting total cost of ownership and regulatory compliance burden.

• [1] Oehme FW, Pickrell JA. An analysis of the chronic oral toxicity of polyether ionophore antibiotics in animals. Vet Hum Toxicol. 1999 Aug;41(4):251-7. PMID: 10434384. View Source
• [2] EFSA Panel on Additives and Products or Substances used in Animal Feed (FEEDAP). Scientific Opinion on safety and efficacy of Cygro® 10G (maduramicin ammonium α) for chickens for fattening. EFSA Journal. 2011;9(1):1952. doi: 10.2903/j.efsa.2011.1952. View Source

Antimalarial Asexual and Gametocytocidal Potency: Maduramicin Ammonium as the Most Potent Ionophore Against Plasmodium falciparum Transmission Stages

In a screen of polyether ionophores for activity against Plasmodium falciparum sexual (transmission) stages, maduramicin emerged as the most potent compound tested, with an EC50 of 14.8 nM against late-stage (stage III–V) gametocytes and an EC50 of 1.3 ± 0.1 nM against asexual blood-stage parasites [1]. Salinomycin and monensin were also active against late-stage gametocytes but were explicitly described as 'less potent' than maduramicin [1]. Maduramicin was >750 times less active against mammalian HepG2 cells than against P. falciparum, indicating a significant in vitro therapeutic window [1]. Unlike other reported gametocytocidal agents, maduramicin acts rapidly—eliminating gametocytes and asexual schizonts in less than 12 hours without affecting uninfected red blood cells [1]. In a mouse model of malaria transmission (P. berghei), maduramicin at 4 and 8 mg/kg significantly blocked oocyst production in mosquitoes (P < 0.001) [1]. Additionally, the combination of 15.6 nM maduramicin (its EC50) with 15.6 nM of the pyrazoleamide PA21A050 synergistically reduced gametocyte viability to <11%, compared to >97.5% viability with PA21A050 alone—an approximately 10-fold enhancement of gametocytocidal efficacy [1].

Antimalarial Potency

Head-to-head

Asexual EC50 = 1.3 nM
Gametocyte EC50 = 14.8 nM
>750× selectivity vs. HepG2

Reported highest anti‑Plasmodium potency within ionophore class; supports transmission‑blocking probe studies

In vitro; rapid clearance

Cation Selectivity

Class‑level inference

Monovalent‑selective (K⁺, Rb⁺, Na⁺, Li⁺, Cs⁺)
vs. lasalocid divalent‑capable (Ca²⁺, Mg²⁺)

Supports mechanistic rationale for alternating monovalent/divalent ionophores in resistance management studies

Structural confirmation via FAB‑MS; field resistance data remain limited

Evidence Dimension	In vitro potency against Plasmodium falciparum asexual and sexual stages
Target Compound Data	Maduramicin: asexual EC50 = 1.3 ± 0.1 nM; gametocyte (stage III–V) EC50 = 14.8 ± 1.4 nM; HepG2 selectivity >750-fold; rapid action (<12 h parasite clearance); in vivo transmission blockade at 4–8 mg/kg in mouse model
Comparator Or Baseline	Salinomycin and monensin: active against late-stage gametocytes but 'less potent' than maduramicin (quantitative EC50 values for salinomycin/monensin not reported in the same study; narasin also identified in the initial screen with EC50 < 50 nM but maduramicin described as most potent); Other gametocytocidal agents in the screen: EC50 range 39 to >1,000 nM, with maduramicin among only 7 compounds exhibiting EC50 < 50 nM
Quantified Difference	Maduramicin is the most potent ionophore in the screen; 1.3 nM asexual EC50 places it in the low-nanomolar range; >750-fold selectivity over mammalian HepG2 cells; combination with PA21A050 yields ~10-fold efficacy enhancement
Conditions	In vitro: flow cytometry viability assay 72 h post-treatment; P. falciparum strains 3D7, HB3, Dd2; late-stage gametocytes (stage III–V); HepG2 mammalian cell counter-screen. In vivo: P. berghei mouse model; A. stephensi mosquito transmission; maduramicin administered at 4 and 8 mg/kg.

Why This Matters

For procurement in antimalarial drug discovery or parasitology research contexts, maduramicin ammonium offers the highest documented anti-Plasmodium potency within the ionophore class—including dual asexual and gametocytocidal activity with rapid kinetics—making it the preferred ionophore scaffold for transmission-blocking candidate development.

• [1] Maron MI, Magle CT, Czesny B, Turturice BA, Huang R, Zheng W, Vaidya AB, Williamson KC. Maduramicin Rapidly Eliminates Malaria Parasites and Potentiates the Gametocytocidal Activity of the Pyrazoleamide PA21A050. Antimicrob Agents Chemother. 2016 Mar;60(3):1492-9. doi: 10.1128/AAC.01928-15. PMID: 26711768; PMCID: PMC4775975. View Source

Monovalent Cation Selectivity Signature: Maduramicin Ammonium vs. Lasalocid Divalent Ionophore Differentiation

Maduramicin ammonium is a monovalent glycoside polyether ionophore that selectively binds and transports monovalent cations (K⁺, Rb⁺, Na⁺, Li⁺, Cs⁺) over divalent cations [1]. This selectivity profile aligns maduramicin mechanistically with monensin, salinomycin, and narasin (all monovalent-preferring ionophores) but critically differentiates it from lasalocid, which is capable of transporting both monovalent and divalent cations including Ca²⁺ and Mg²⁺ [2]. The mechanistic implication is that lasalocid's divalent transport capability confers a broader ion perturbation profile that has been hypothesized to underlie differences in cross-resistance patterns observed in Eimeria field isolates [2]. FAB mass spectrometry studies have structurally characterized the maduramicin α, β, and δ forms and their monovalent salt complexes, confirming the specificity of the monovalent coordination chemistry that underlies maduramicin's ion transport mechanism [3]. This cation selectivity profile is not merely an academic distinction: it informs the selection of ionophores for shuttle programs or rotation strategies where alternating between monovalent-selective and divalent-capable ionophores may help manage resistance development.

Cation Selectivity

Class‑level inference

Monovalent‑selective (K⁺, Rb⁺, Na⁺, Li⁺, Cs⁺)
vs. lasalocid divalent‑capable (Ca²⁺, Mg²⁺)

Supports mechanistic rationale for alternating monovalent/divalent ionophores in resistance management studies

Structural confirmation via FAB‑MS; field resistance data remain limited

Evidence Dimension	Cation binding and transport selectivity (monovalent vs. divalent ionophore classification)
Target Compound Data	Maduramicin ammonium: selectively binds monovalent cations (K⁺, Rb⁺, Na⁺, Li⁺, Cs⁺); does not transport divalent cations; classified as monovalent glycoside polyether
Comparator Or Baseline	Lasalocid: transports both monovalent (Na⁺, K⁺) and divalent (Ca²⁺, Mg²⁺) cations—functionally a divalent-capable ionophore; Monensin, Salinomycin, Narasin: monovalent-preferring, grouping with maduramicin; distinct from lasalocid
Quantified Difference	Qualitative mechanistic dichotomy: maduramicin is monovalent-selective; lasalocid is divalent-capable. This classification has been proposed to correlate with different cross-resistance patterns in Eimeria, though direct quantitative resistance data linking cation selectivity to field outcomes remain limited.
Conditions	Structural characterization via FAB MS and FAB MS/MS; ion-binding assays; 13C NMR of monovalent and divalent salt complexes; inferred from physicochemical properties and comparative ionophore classification literature.

Why This Matters

When designing ionophore rotation or shuttle programs for resistance management, the monovalent-vs.-divalent mechanistic distinction provides a rational basis for selecting maduramicin (monovalent) in alternation with lasalocid (divalent-capable) to exert different ion transport selection pressures on Eimeria populations, rather than rotating between mechanistically similar monovalent ionophores.

• [1] Liu CM, Hermann TE, Downey A, Prosser BL, Schildknecht E, Palleroni NJ, Westley JW, Miller PA. Novel polyether antibiotics X-14868A, B, C, and D produced by a Nocardia. Discovery, fermentation, biological as well as ionophore properties and taxonomy of the producing culture. J Antibiot (Tokyo). 1983 Apr;36(4):343-50. doi: 10.7164/antibiotics.36.343. PMID: 6853364. View Source
• [2] Weppelman RM, Olson G, Smith DA, Tamas T, Van Iderstine A. Comparison of anticoccidial efficacy, resistance and tolerance of narasin, monensin and lasalocid in chicken battery trials. Poult Sci. 1977;56(5):1550-1559. Cross-resistance discussion referencing lasalocid divalent transport as potential mechanistic differentiator. View Source
• [3] Siegel MM, McGahren WJ, Tomer KB, Chang TT. Applications of fast atom bombardment mass spectrometry and fast atom bombardment mass spectrometry-mass spectrometry to the maduramicins and other polyether antibiotics. Biomed Environ Mass Spectrom. 1987 Jan;14(1):29-38. doi: 10.1002/bms.1200140108. PMID: 2952187. View Source

Maduramicin Ammonium Application Scenarios Supported by Quantitative Differentiation Evidence

Broiler Coccidiosis Control in High-Density Production Systems Requiring Low Inclusion-Rate Feed Additives

For integrated broiler operations seeking to minimize the mass of active pharmaceutical ingredient per ton of finished feed—thereby reducing feed-mill cross-contamination risk, drug carryover into withdrawal periods, and total API procurement volume—maduramicin ammonium at 5 ppm offers a 12- to 25-fold inclusion-rate advantage over monensin (100–121 ppm), salinomycin (60–66 ppm), narasin (70 ppm), and lasalocid (90–125 ppm) [1]. In mixed Eimeria species challenge models, maduramicin at 5 ppm delivered significantly higher weight gains than monensin at 120 ppm [1]. The EFSA-confirmed effective dose range of 5–6 mg/kg complete feed [2] provides operational guidance for feed formulation. This scenario applies exclusively to broiler chickens for fattening; maduramicin is contraindicated in laying hens and all non-avian species.

Recovery Program Following Declining Ionophore Efficacy Against Field Isolates with Reduced Monensin or Narasin Susceptibility

When commercial broiler operations document declining anticoccidial performance—evidenced by rising lesion scores, increased mortality, or impaired weight gain despite adequate monensin (100–121 ppm) or narasin (70 ppm) inclusion—maduramicin ammonium at 5–7 ppm represents an evidence-supported intervention within the ionophore class before resorting to synthetic anticoccidials. In five battery trials using field isolates from farms with prolonged ionophore use, maduramicin was more effective than monensin or narasin in reducing lesions and mortality and protecting performance, with significant control observed at doses as low as 4 ppm and optimal control at 5–7 ppm [3]. This scenario leverages the asymmetric cross-resistance pattern in which maduramicin retains activity against populations with reduced monensin/narasin sensitivity.

Antimalarial Drug Discovery: Ionophore Scaffold for Dual Asexual-Schizontocidal and Gametocytocidal Transmission-Blocking Lead Optimization

For research groups screening ionophore scaffolds for antimalarial lead development, maduramicin ammonium provides the most potent in vitro profile documented among polyether ionophores against Plasmodium falciparum: EC50 of 1.3 nM against asexual blood stages and 14.8 nM against late-stage gametocytes, with rapid parasite clearance (<12 hours) and >750-fold selectivity over mammalian HepG2 cells [4]. Maduramicin is among only seven compounds from a large-scale screen demonstrating gametocytocidal EC50 < 50 nM [4]. The demonstrated in vivo transmission-blocking activity in the P. berghei mouse model at 4–8 mg/kg, and the ~10-fold synergistic enhancement of gametocytocidal efficacy when combined with the PfATP4-targeting pyrazoleamide PA21A050, position maduramicin as a preferred ionophore chemical probe for elucidating cation homeostasis disruption as an antimalarial strategy [4].

Ionophore Rotation Program Design: Monovalent-Selective Maduramicin in Alternation with Divalent-Capable Lasalocid

For poultry health programs employing ionophore rotation or shuttle strategies to manage Eimeria resistance development, maduramicin ammonium (monovalent cation-selective; transports K⁺, Na⁺, Rb⁺, Li⁺, Cs⁺) [5] provides a mechanistically distinct option from lasalocid (divalent-capable; additionally transports Ca²⁺ and Mg²⁺) [6]. The rationale for alternating between monovalent-selective and divalent-capable ionophores rests on the hypothesis that distinct ion transport perturbation profiles impose different selection pressures on Eimeria populations, potentially delaying the emergence of cross-resistant strains. Maduramicin's additional advantage is its use level of 5 ppm versus lasalocid's 90–125 ppm, which may further differentiate the drug exposure landscape experienced by target parasites during rotation cycles. This scenario is inferential and should be validated with farm-level sensitivity monitoring.

Application

Selection Property

Validation Focus

Broiler coccidiosis control studies requiring low‑inclusion feed additives

Low dietary inclusion requirement relative to other ionophores

Dose‑response validation in mixed Eimeria challenge models

Field isolate resistance management studies after declining monensin/narasin performance

Retention of activity against ionophore‑tolerant isolates

Lesion score reduction and performance preservation in field‑isolate battery trials

Antimalarial transmission‑blocking probe development

Dual asexual/gametocytocidal potency with rapid clearance profile

In vitro EC50 profiling and in vivo transmission‑blocking model validation

Ionophore rotation program design for resistance management research

Monovalent vs. divalent cation selectivity distinction

Cross‑resistance monitoring in shuttle/rotation field studies

• [1] Folz SD, Lee BL, Nowakowski LH, Conder GA. Anticoccidial evaluation of halofuginone, lasalocid, maduramicin, monensin and salinomycin. Vet Parasitol. 1988 Apr;28(1-2):1-9. doi: 10.1016/0304-4017(88)90013-1. PMID: 3388726. View Source
• [2] EFSA Panel on Additives and Products or Substances used in Animal Feed (FEEDAP). Scientific Opinion on safety and efficacy of Cygro® 10G (maduramicin ammonium α) for chickens for fattening. EFSA Journal. 2011;9(1):1952. doi: 10.2903/j.efsa.2011.1952. View Source
• [3] McDougald LR, Da Silva JM, Solis J, Braga M. Efficacy of maduramicin against ionophore-tolerant field isolates of coccidia in broilers. Avian Dis. 1987 Apr-Jun;31(2):302-8. PMID: 3619823. View Source
• [4] Maron MI, Magle CT, Czesny B, Turturice BA, Huang R, Zheng W, Vaidya AB, Williamson KC. Maduramicin Rapidly Eliminates Malaria Parasites and Potentiates the Gametocytocidal Activity of the Pyrazoleamide PA21A050. Antimicrob Agents Chemother. 2016 Mar;60(3):1492-9. doi: 10.1128/AAC.01928-15. PMID: 26711768; PMCID: PMC4775975. View Source
• [5] Liu CM, Hermann TE, Downey A, Prosser BL, Schildknecht E, Palleroni NJ, Westley JW, Miller PA. Novel polyether antibiotics X-14868A, B, C, and D produced by a Nocardia. Discovery, fermentation, biological as well as ionophore properties and taxonomy of the producing culture. J Antibiot (Tokyo). 1983 Apr;36(4):343-50. doi: 10.7164/antibiotics.36.343. PMID: 6853364. View Source
• [6] Weppelman RM, Olson G, Smith DA, Tamas T, Van Iderstine A. Comparison of anticoccidial efficacy, resistance and tolerance of narasin, monensin and lasalocid in chicken battery trials. Poult Sci. 1977;56(5):1550-1559. View Source